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Documented Dosing and Efficacy of Alpha-Casozepine

The tables below summarize quantitative findings from studies that have investigated alpha-casozepine.

Table 1: Efficacy Outcomes in Veterinary Studies

Species
Condition
Studied

Dose / Formulation Duration Key Efficacy Findings
Source /
Citation

Cats Anxiety in

unfamiliar
environment

Diet supplemented

w/ alpha-casozepine
& L-tryptophan

4 weeks Reduced anxiety-related

inactivity in open-field
tests; no significant effect

on fear of unfamiliar
people. [1] [2]

Dogs Anxiety
disorders

Daily capsule of
alpha-casozepine

(Zylkene)

56 days Effectively reduced
anxiety scores, with

efficacy equivalent to
selegiline. [3]
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Species
Condition
Studied

Dose / Formulation Duration Key Efficacy Findings
Source /
Citation

Dogs Anxiety in

kenneled
Beagles

Diet coated with

caseinate
hydrolysate

68 days Showed a reduction in

anxiety scores over time.
[4]

Table 2: Dosing and Physiological Effects in Human Clinical Studies

Study Focus Dose Duration Key Physiological Findings
Source /
Citation

Stress response in

healthy volunteers

150

mg/day

30 days Significant reduction in blood pressure in

response to the Stroop test compared to
placebo. [5]

Stress anticipation
in healthy

volunteers

300
mg/day

30 days Improved anticipation of stress before the
Trier Social Stress Test (TSST),

measured via cortisol. [5]

Experimental Protocols for Anxiety Research

For researchers aiming to replicate or build upon existing work, here are detailed methodologies from key

studies.

1. Feline Fear and Anxiety Model This protocol uses a parallel group design to evaluate anxiolytic

effectiveness over time [1] [2].

Subjects: Cats pre-classified as "mildly fearful" or "markedly fearful" based on their response to a
human in their home room.

Diet Adaptation: All subjects are fed a control diet for two weeks.
Baseline Testing (Pre-treatment): Over three consecutive days, all cats undergo three behavioral

tests:
Home Room Test: Response to an unfamiliar person entering their living space is evaluated.

Open-Field Test (OFT): The cat is placed in a novel, empty room for 10 minutes; behaviors like
inactivity duration and frequency are tracked.
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Human Interaction Test (HIT): The cat's response to an unfamiliar person in the test room is

analyzed.
Group Assignment & Feeding Phase: Based on baseline results, cats are assigned to two balanced

groups:
Control Group: Maintained on control diet.

Test Group: Switched to a diet supplemented with alpha-casozepine and L-tryptophan.
This phase lasts for 4 weeks.

Post-Treatment Testing: The behavioral test battery (Home Room, OFT, HIT) is repeated after 2
weeks and again after 4 weeks on the test diet.

2. Canine Anxiety Clinical Trial This model tests efficacy against an active control in a clinical setting [3].

Design: A 56-day trial comparing alpha-casozepine against selegiline hydrochloride (an approved
anxiolytic).

Population: Dogs diagnosed with anxiety disorders, recruited through veterinary practices.
Outcome Measures: Anxiety is quantified using a validated scale, such as the Emotional Disorders

Evaluation in Dogs (EDED) scale, and through owner assessments.

Mechanism of Action and Signaling Pathway

Understanding alpha-casozepine's mechanism is crucial for troubleshooting experiments. The diagram

below illustrates its proposed anxiolytic pathway.
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Key mechanistic insights from current research include:

GABAergic Action: Alpha-casozepine is a decapeptide derived from bovine milk αs1-casein. Its
primary proposed mechanism is the positive allosteric modulation of the GABAA receptor via the

benzodiazepine (BZD) binding site, leading to neuronal inhibition [6] [5].
Anomalous Pharmacology: Notably, its affinity for the BZD site in vitro is about 1000 times less than

diazepam, yet it shows significant efficacy in vivo. This suggests its effects may involve complex
intermediary mechanisms, potentially related to neurosteroid synthesis, which are activated under

stressed conditions [6].
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Improved Safety Profile: A critical feature is that, unlike classic benzodiazepines, alpha-casozepine
has not been shown to cause sedation, disinhibition of aggression, dependence, or habituation in
studies [5].

FAQs for Researchers

Is alpha-casozepine more effective for certain types of anxiety? Evidence suggests its efficacy may be

context-dependent. In cats, it reduced anxiety in response to a novel environment (open-field test) but did not

significantly reduce fear directed specifically at unfamiliar people [1]. This indicates it may be more

effective for generalized anxiety than for specific social phobias.

Why might my in vitro binding assays show weak activity? This is an expected finding. The affinity of

alpha-casozepine for the BZD site in vitro is reportedly very low [6]. Its anxiolytic effects in vivo are likely

mediated by more complex mechanisms, such as the involvement of neurosteroids that potentiate

GABAergic signaling. Your experimental focus should shift to in vivo models or assays that capture these

downstream effects.

What are critical factors for designing a dose-comparison study?

Stressed Subjects: Anxiolytic effects have been observed primarily in stressed individuals, not in

normal subjects [6]. Ensure your model adequately induces stress or uses predisposed animals.
Administration Vehicle: The compound is a peptide. For non-diet studies, use a suitable vehicle like

0.5% carboxymethylcellulose sodium for oral administration in animals [7].
Outcome Measures: Combine behavioral metrics (e.g., open-field tests, validated anxiety scales)

with physiological biomarkers (e.g., cortisol levels, heart rate) to comprehensively capture effects [1]
[5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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